Cas no 1807150-85-1 (3-Bromo-6-nitropyridine-2-carboxylic acid)
3-Bromo-6-nitropyridine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-6-nitropicolinic acid
- 3-Bromo-6-nitropyridine-2-carboxylic acid
-
- Inchi: 1S/C6H3BrN2O4/c7-3-1-2-4(9(12)13)8-5(3)6(10)11/h1-2H,(H,10,11)
- InChI Key: DTMSNCABAVRXTK-UHFFFAOYSA-N
- SMILES: BrC1=CC=C([N+](=O)[O-])N=C1C(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 229
- Topological Polar Surface Area: 96
3-Bromo-6-nitropyridine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029011398-250mg |
3-Bromo-6-nitropicolinic acid |
1807150-85-1 | 95% | 250mg |
$940.80 | 2022-03-31 | |
| Alichem | A029011398-1g |
3-Bromo-6-nitropicolinic acid |
1807150-85-1 | 95% | 1g |
$3,010.80 | 2022-03-31 |
3-Bromo-6-nitropyridine-2-carboxylic acid Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
Additional information on 3-Bromo-6-nitropyridine-2-carboxylic acid
Professional Introduction to 3-Bromo-6-nitropyridine-2-carboxylic Acid (CAS No. 1807150-85-1)
3-Bromo-6-nitropyridine-2-carboxylic acid (CAS No. 1807150-85-1) is a highly versatile intermediate in the field of pharmaceutical and chemical synthesis. This compound, characterized by its bromo and nitro substituents on a pyridine core, has garnered significant attention due to its utility in the development of various bioactive molecules. The presence of these functional groups makes it a valuable building block for constructing more complex structures, particularly in medicinal chemistry.
The< strong>pyridine scaffold is one of the most prevalent heterocyclic systems in natural products and pharmaceuticals, owing to its ability to engage in multiple hydrogen bonding interactions and its stability under a wide range of conditions. In particular, the< strong>bromo and< strong>nitro groups provide reactive sites that can be selectively modified through various chemical transformations, such as cross-coupling reactions, reduction, or nucleophilic substitution.
In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases. Among these, neurological disorders have been a major area of interest. The< strong>3-Bromo-6-nitropyridine-2-carboxylic acid derivative has shown promise as a precursor in the synthesis of potential neuroactive compounds. For instance, studies have demonstrated its utility in generating ligands for serotonin receptors, which play a crucial role in mood regulation and cognitive functions.
The< strong>nitro group in this compound can be reduced to an amine, which can then be further functionalized to introduce other pharmacophores. This flexibility allows chemists to tailor the molecular structure to achieve desired pharmacological properties. Moreover, the< strong>bromo substituent can undergo palladium-catalyzed cross-coupling reactions with aryl halides or alkynes, enabling the construction of biaryl or enyne motifs that are common in many bioactive molecules.
One of the most exciting applications of< strong>3-Bromo-6-nitropyridine-2-carboxylic acid is in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in diseases such as cancer. By incorporating this compound into drug candidates, researchers have been able to develop molecules that selectively inhibit specific kinases, thereby disrupting aberrant signaling networks. Recent studies have highlighted its role in generating inhibitors targeting tyrosine kinases, which are involved in tumor growth and metastasis.
The< strong>CAS No. 1807150-85-1 identifier ensures that researchers can reliably obtain this compound for their studies. Its availability from reputable chemical suppliers allows for reproducibility and scalability of synthetic protocols. This reliability is crucial for both academic research and industrial applications, where consistency in material quality is paramount.
In addition to its pharmaceutical applications, this compound has found utility in materials science. The< strong>pyridine core can be incorporated into organic semiconductors and ligands for metal-organic frameworks (MOFs). The< strong>bromo and< strong>nitro groups provide handles for further functionalization, allowing for the design of materials with specific electronic properties.
The synthesis of< strong>3-Bromo-6-nitropyridine-2-carboxylic acid typically involves nitration and bromination of pyridine derivatives. These reactions require careful control of reaction conditions to ensure high yields and purity. Advances in synthetic methodologies have enabled more efficient and sustainable production processes, reducing waste and minimizing environmental impact.
In conclusion, the< strong>Bromo-substituted nitropyridine carboxylic acid derivative represents a cornerstone molecule in modern chemical synthesis. Its versatility as a building block has led to numerous applications across pharmaceuticals, materials science, and beyond. As research continues to uncover new uses for this compound, its importance is likely to grow even further.
1807150-85-1 (3-Bromo-6-nitropyridine-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)